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Compound of Interest

Compound Name: Dolutegravir

Cat. No.: B560016

This guide provides a comprehensive meta-analysis of pivotal clinical trial data for dolutegravir
(DTG), an integrase strand transfer inhibitor (INSTI) widely used in the treatment of HIV-1
infection. The analysis focuses on comparing the efficacy and safety of dolutegravir-based
regimens with other common antiretroviral therapies in treatment-naive adult patients. This
document is intended for researchers, scientists, and drug development professionals.

Executive Summary

Dolutegravir, as part of a combination antiretroviral therapy, has consistently demonstrated
non-inferiority and, in some cases, superiority in virologic suppression compared to other
widely used core agents, including efavirenz (EFV), raltegravir (RAL), and ritonavir-boosted
darunavir (DRV/r). Meta-analyses of key clinical trials indicate that dolutegravir-based
regimens generally offer a favorable balance of high efficacy and a good safety profile, with a
lower incidence of discontinuations due to adverse events compared to some comparator
regimens.

Data Presentation: Efficacy and Safety Outcomes

The following tables summarize the quantitative data from meta-analyses of key randomized
controlled trials.

Table 1: Virologic Suppression (HIV-1 RNA <50
copies/mL) at Week 48 in Treatment-Naive Patients
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. Dolutegravir Odds Ratio Key Trials
Comparison Comparator
(DTG) (95% CI) Included
DTG vs. 1.64 (1.35-1.96)
_ 88% 81% SINGLE
Efavirenz (EFV) [1]
DTG vs. Not significantly
_ 88% 85% _ SPRING-2
Raltegravir (RAL) different[2][3]
DTG vs.
o DTG Superior
Darunavir/ritonav ~ 90% 83% FLAMINGO
_ (p=0.025)[4]
ir (DRVIr)
DTG + 3TC vs. o GEMINI-1 &
91% 93% Non-inferior[5][6]
DTG + TDF/FTC GEMINI-2

Table 2: Mean Change in CD4+ Cell Count from Baseline

at Week 48
. Mean )
. Dolutegravir . Key Trials
Comparison Comparator Difference
(DTG) Included
(cells/pL)
DTG vs.
_ +267 +208 59 (33 to 84)[7] SINGLE
Efavirenz (EFV)
DTG vs. No significant
_ +230 +230 , SPRING-2
Raltegravir (RAL) difference[3]
DTG vs.
Darunavir/ritonav ~ Not Reported Not Reported - FLAMINGO

ir (DRVIr)

Table 3: Discontinuation Due to Adverse Events at Week

48
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. Dolutegravir Percentage of Key Trials

Comparison Comparator .
(DTG) Patients Included
DTG vs.
_ 2% 10% [9] SINGLE

Efavirenz (EFV)
DTG vs.

_ 2% 2% [2119] SPRING-2
Raltegravir (RAL)
DTG vs.
Darunavir/ritonav =~ 2% 4% [4] FLAMINGO
ir (DRVIr)

Experimental Protocols

Detailed methodologies for the key clinical trials cited in this meta-analysis are outlined below.

SINGLE (ING114467)

» Objective: To compare the efficacy and safety of a once-daily regimen of dolutegravir plus
abacavir-lamivudine with the once-daily single-tablet regimen of efavirenz-tenofovir-
emtricitabine in treatment-naive HIV-1-infected adults.[10][11]

o Study Design: Phase 3, randomized, double-blind, non-inferiority trial.[10]

» Patient Population: Antiretroviral-naive adults with HIV-1 infection, plasma HIV-1 RNA =1000
copies/mL, and no evidence of viral resistance.[7] Participants were also required to be HLA-
B*5701-negative.

o Randomization and Treatment: Patients were randomized 1:1 to receive either dolutegravir
50 mg plus abacavir-lamivudine or a fixed-dose combination of
efavirenz/tenofovir/emtricitabine.

e Primary Endpoint: The proportion of participants with an HIV-1 RNA level of less than 50
copies/mL at week 48.[7]

SPRING-2 (ING113086)
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Objective: To compare the efficacy and safety of once-daily dolutegravir with twice-daily
raltegravir, each in combination with a fixed-dose nucleoside reverse transcriptase inhibitor
(NRTI) backbone, in treatment-naive adults with HIV-1 infection.[2][3]

Study Design: Phase 3, randomized, double-blind, double-dummy, non-inferiority trial.[2][12]

Patient Population: Antiretroviral-naive adults with HIV-1 infection and a plasma HIV-1 RNA
concentration of 21000 copies/mL.[1][2]

Randomization and Treatment: Patients were randomized 1:1 to receive either dolutegravir
50 mg once daily or raltegravir 400 mg twice daily, with an investigator-selected NRTI
backbone (abacavir/lamivudine or tenofovir/emtricitabine).[2][12]

Primary Endpoint: The proportion of patients with a plasma HIV-1 RNA level of less than 50
copies/mL at week 48.[3]

FLAMINGO (ING114915)

Objective: To compare the efficacy and safety of once-daily dolutegravir with once-daily
darunavir/ritonavir, each in combination with an investigator-selected NRTI backbone, in
treatment-naive adults with HIV-1 infection.[13][14][15]

Study Design: Phase 3b, multicenter, open-label, non-inferiority study.[13][14]

Patient Population: Antiretroviral-naive adults with HIV-1 infection, plasma HIV-1 RNA =1000
copies/mL, and no evidence of resistance at screening.[4][13]

Randomization and Treatment: Patients were randomized 1:1 to receive either dolutegravir
50 mg once daily or darunavir 800 mg plus ritonavir 100 mg once daily, with either tenofovir-
emtricitabine or abacavir-lamivudine as the NRTI backbone.[13]

Primary Endpoint: The proportion of patients with a plasma HIV-1 RNA of less than 50
copies/mL at week 48.[15]

GEMINI-1 & GEMINI-2

Objective: To evaluate the safety and efficacy of a two-drug regimen of dolutegravir and
lamivudine compared to a three-drug regimen of dolutegravir and tenofovir/emtricitabine in
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treatment-naive HIV-1 infected adults.[5][16]

o Study Design: Two identical, phase 3, randomized, double-blind, non-inferiority studies.[17]

» Patient Population: Antiretroviral-naive adults with HIV-1 infection and baseline viral loads of
up to 500,000 copies/mL.[5][6]

e Randomization and Treatment: Participants were randomized 1:1 to receive either
dolutegravir 50 mg plus lamivudine 300 mg or dolutegravir 50 mg plus a fixed-dose
combination of tenofovir/emtricitabine.[16][17]

e Primary Endpoint: The proportion of participants with a plasma HIV-1 RNA <50 copies/mL at
Week 48.[5]

Mandatory Visualizations
Signaling Pathway of Dolutegravir

Click to download full resolution via product page

Caption: Mechanism of action of Dolutegravir in the HIV-1 life cycle.

Experimental Workflow: PRISMA Flow Diagram for Meta-
analysis
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Caption: PRISMA flow diagram illustrating the study selection process for a meta-analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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